Cas no 53965-69-8 (4-Bromo-2,3,5,6-tetramethylaniline)

• Product Name: 4-Bromo-2,3,5,6-tetramethylaniline
• CAS No: 53965-69-8
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• MDL: MFCD09260833
• CID: 1025086
• PubChem ID: 8167159
• Update Time: 2025-05-22

4-Bromo-2,3,5,6-tetramethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,3,5,6-tetramethylaniline
• 4-Brom-2,3,5,6-tetramethyl-anilin
• 4-bromo-2,3,5,6-tetramethyl-aniline
• 4-bromo-2,3,5,6-tetramethylphenylamine
• AKOS015908364
• 3-Amino-6-bromodurene
• CS-0186948
• MFCD09260833
• AE-562/43287132
• D95003
• 53965-69-8
• BS-28773
• DTXSID10429107

• MDL： MFCD09260833
• Inchi： 1S/C10H14BrN/c1-5-7(3)10(12)8(4)6(2)9(5)11/h12H2,1-4H3
• InChI Key： VENKISSLGWHCOE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C)=C(C(C)=C1C)N

Computed Properties

• Exact Mass: 227.03100
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.84610

Additional information on 4-Bromo-2,3,5,6-tetramethylaniline

4-Bromo-2,3,5,6-Tetramethylaniline: A Comprehensive Overview

4-Bromo-2,3,5,6-tetramethylaniline, identified by the CAS number 53965-69-8, is a significant compound in the realm of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the para position and four methyl groups attached to the aromatic ring. Its molecular formula is C₁₀H₁₄BrN, and it exhibits a melting point of approximately 100°C. The compound is widely recognized for its applications in various chemical reactions and synthesis processes.

The synthesis of 4-bromo-2,3,5,6-tetramethylaniline typically involves a multi-step process that begins with the bromination of aniline derivatives. Recent studies have highlighted the use of catalytic systems to enhance the efficiency of this reaction. For instance, researchers have employed transition metal catalysts such as palladium and copper to facilitate the bromination process under mild conditions. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis.

In terms of applications, 4-bromo-2,3,5,6-tetramethylaniline serves as an intermediate in the production of various pharmaceuticals and agrochemicals. Its structure makes it an ideal candidate for further functionalization. For example, it can undergo nucleophilic substitution reactions to introduce diverse substituents at the bromine position. This versatility has led to its use in developing novel drug candidates targeting various diseases.

Recent research has also explored the use of 4-bromo-2,3,5,6-tetramethylaniline in materials science. By incorporating this compound into polymer systems, scientists have developed materials with enhanced thermal stability and mechanical properties. These findings underscore its potential in advancing technologies such as high-performance polymers and advanced composites.

The compound's stability under various reaction conditions has been a focal point of recent studies. Investigations into its reactivity under different pH levels and temperatures have provided insights into optimizing its usage in industrial processes. For instance, studies conducted at elevated temperatures have demonstrated that the compound retains its structural integrity while undergoing transformations.

In conclusion, 4-bromo-2,3,5,6-tetramethylaniline, with its CAS number 53965-69-8, stands as a pivotal compound in modern organic chemistry. Its unique structure and versatile applications continue to drive innovation across multiple disciplines. As research progresses, new avenues for its utilization are expected to emerge, further solidifying its importance in both academic and industrial settings.